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Compound of Interest

Compound Name: 3-Phenylpyrrolidine hydrochloride

Cat. No.: B1386916 Get Quote

An In-Depth Technical Guide to 3-Phenylpyrrolidine Hydrochloride: Properties, Synthesis,

and Applications

Abstract
This technical guide provides a comprehensive overview of 3-Phenylpyrrolidine
hydrochloride, a pivotal chemical intermediate for researchers, scientists, and professionals in

drug development and agrochemical synthesis. The document delves into the core

physicochemical properties, molecular formula, and molecular weight of this compound. It

places a strong emphasis on the critical role of stereochemistry, detailing the distinct properties

and applications of its racemic and enantiomerically pure forms. Furthermore, this guide

outlines a representative synthetic workflow, provides standard protocols for spectroscopic

characterization, and explores its diverse applications. Safety, handling, and storage protocols

are also summarized to ensure best practices in a laboratory setting.

Core Physicochemical and Structural Properties
3-Phenylpyrrolidine hydrochloride is a substituted pyrrolidine compound valued as a

versatile building block in organic synthesis.[1][2] Its hydrochloride salt form enhances stability

and simplifies handling compared to the free base. The fundamental properties are

summarized below.
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Property Data Source(s)

Molecular Formula C₁₀H₁₄ClN [3][4]

Molecular Weight 183.68 g/mol [3][5]

Appearance Crystalline solid [1]

CAS Number (Racemic) 857281-02-8 [4][6]

CAS Number ((S)-enantiomer) 1094670-20-8 [1][3]

CAS Number ((R)-enantiomer) 851000-46-9 [7]

Storage
Store at room temperature in a

dry, well-ventilated place.
[3][8]

Synonyms

(S)-3-PHENYL-PYRROLIDINE

HCL, 3-Phenyl-pyrrolidine

hydrochloride

[1][3][6]

The Critical Role of Stereochemistry
The 3-position of the pyrrolidine ring is a stereocenter, meaning 3-Phenylpyrrolidine can exist

as two non-superimposable mirror images: the (S) and (R) enantiomers.

(S)-3-Phenylpyrrolidine hydrochloride: A specific stereoisomer often used in the synthesis

of chiral drugs.[1]

(R)-3-Phenylpyrrolidine hydrochloride: The opposing enantiomer, which may exhibit

different biological activity.

Racemic 3-Phenylpyrrolidine hydrochloride: A 1:1 mixture of the (S) and (R) enantiomers.

In drug development, the stereochemistry of a molecule is paramount. Enantiomers frequently

interact differently with chiral biological targets like enzymes and receptors, leading to

variations in efficacy, metabolism, and toxicity. Utilizing an enantiomerically pure starting

material like (S)- or (R)-3-Phenylpyrrolidine hydrochloride is a foundational strategy for

developing stereospecific active pharmaceutical ingredients (APIs), which can lead to improved

therapeutic profiles and reduced side effects.[1]
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Precursors
(e.g., Phenylsuccinimide)

Reduction to Pyrrolidone
(e.g., using NaBH4/I2)

Step 1

Amide to Amine Reduction
(e.g., using LAH or BH3)

Step 2

Purification of Free Base
(e.g., Column Chromatography)

Step 3

Salt Formation
(HCl in Ether/IPA)

Step 4

3-Phenylpyrrolidine HCl
(Final Product)

Step 5
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3-Phenylpyrrolidine HCl
(Core Building Block)

Pharmaceuticals Agrochemicals Research & Catalysis

APIs for:
- Neurology
- Oncology
- Cardiology

Intermediates for:
- Herbicides
- Pesticides
- Fungicides

- Chiral Ligands
- Proteomics Research
- Asymmetric Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1386916#3-phenylpyrrolidine-hydrochloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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